4-(3-((6-methylpyridazin-3-yl)oxy)piperidine-1-carbonyl)-1H-imidazol-2(3H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(3-((6-methylpyridazin-3-yl)oxy)piperidine-1-carbonyl)-1H-imidazol-2(3H)-one, also known as MPPI, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MPPI is a small molecule that has been identified as a potential inhibitor of protein-protein interactions, which are essential for the regulation of various biological processes.
Scientific Research Applications
Metabolic Pathways and Disposition
The compound's metabolic pathways and disposition have been a subject of study to understand its pharmacokinetics. For instance, the metabolism and disposition of compounds structurally related to the given chemical, such as SB-649868, have been thoroughly investigated. Studies show that SB-649868 is extensively metabolized, with significant excretion through feces, highlighting the importance of understanding metabolic routes for similar compounds (Renzulli et al., 2011).
Toxicological Studies
Toxicological assessments of related chemical structures provide insights into the safety profile of new compounds. For instance, imidacloprid, a chemical with some structural similarities, has been evaluated for its toxicity profile, revealing potential for central nervous system depression and gastrointestinal irritation in cases of intoxication (Shadnia & Moghaddam, 2008).
Role in Treatment Research
Research into compounds with similar structures has also explored their potential therapeutic applications. For example, studies on GSK1322322, an antibiotic, have looked into its metabolism, disposition, and the utility of the Entero-Test in human radiolabel studies, underscoring the research potential of compounds with similar chemical frameworks (Mamaril-Fishman et al., 2014).
Environmental and Health Impact Studies
Research applications extend to understanding the environmental and health impacts of chemically related substances. Investigations into the presence of carcinogenic heterocyclic amines in the urine of volunteers eating normal diets but not in patients receiving parenteral alimentation highlight the significance of dietary exposure to similar compounds and their potential health risks (Ushiyama et al., 1991).
properties
IUPAC Name |
4-[3-(6-methylpyridazin-3-yl)oxypiperidine-1-carbonyl]-1,3-dihydroimidazol-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N5O3/c1-9-4-5-12(18-17-9)22-10-3-2-6-19(8-10)13(20)11-7-15-14(21)16-11/h4-5,7,10H,2-3,6,8H2,1H3,(H2,15,16,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFNOYBYLPWUEGK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(C=C1)OC2CCCN(C2)C(=O)C3=CNC(=O)N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.